N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-furamide

• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.3 g/mol
• IUPAC Name: N-[4-(2-methoxyethylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O4/c1-20-10-8-16-14(18)11-4-6-12(7-5-11)17-15(19)13-3-2-9-21-13/h2-7,9H,8,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: FGEBSIIHSYPZMA-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CO2

Description

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-furamide, also known as MAFP, is a chemical compound that has been widely used in scientific research due to its unique properties. MAFP is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. The inhibition of FAAH by MAFP leads to increased levels of endocannabinoids in the body, which can have a variety of physiological effects. In

Mechanism of Action

The mechanism of action of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-furamide involves the inhibition of FAAH, an enzyme that breaks down endocannabinoids. Endocannabinoids are signaling molecules that bind to cannabinoid receptors in the body, which are involved in a variety of physiological processes, including pain, inflammation, and mood regulation. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, which can have a variety of effects on these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. In addition to its effects on endocannabinoid signaling pathways, this compound has been shown to have anti-inflammatory and analgesic effects, as well as effects on the cardiovascular system and the immune system. This compound has also been shown to have neuroprotective effects, including the prevention of neuronal damage and the promotion of neuronal survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-furamide in lab experiments is its potency and selectivity as an inhibitor of FAAH. This compound has been shown to be highly effective at inhibiting FAAH, with minimal off-target effects. This makes it a valuable tool for studying the effects of FAAH inhibition on various physiological processes. However, one limitation of using this compound is its relatively short half-life in vivo, which can make it difficult to study the long-term effects of FAAH inhibition.

Future Directions

There are many future directions for research on N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-furamide and its effects on endocannabinoid signaling pathways and physiological processes. One area of research is the development of new drugs that target FAAH and other enzymes involved in endocannabinoid metabolism. Another area of research is the investigation of the role of endocannabinoids in various physiological processes, including pain, inflammation, and mood regulation. Finally, there is a need for further research on the long-term effects of FAAH inhibition and the potential risks and benefits of using FAAH inhibitors as therapeutic agents.

Synthesis Methods

The synthesis of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-furamide involves several steps, including the reaction of 4-aminophenyl-2-furancarboxylate with 2-methoxyethyl isocyanate to form this compound. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the product is purified using column chromatography. The yield of this compound is typically high, and the compound is stable under normal laboratory conditions.

Scientific Research Applications

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-furamide has been used in a variety of scientific research applications, including the study of endocannabinoid signaling pathways, the development of new drugs for the treatment of pain and inflammation, and the investigation of the role of endocannabinoids in various physiological processes. This compound has also been used to study the effects of FAAH inhibition on the brain and behavior, including the regulation of anxiety and depression.